Cas no 898343-08-3 (2-6-ethoxy-3-(4-ethylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-methylphenyl)acetamide)

• Product Name: 2-6-ethoxy-3-(4-ethylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-methylphenyl)acetamide
• CAS No: 898343-08-3
• MF: C₂₉H₂₈N₂O₄
• MW: 468.543627738953
• CID: 6347959
• PubChem ID: 16825329
• Update Time: 2025-10-31

2-6-ethoxy-3-(4-ethylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-6-ethoxy-3-(4-ethylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-methylphenyl)acetamide
• AKOS001820255
• 2-[6-ethoxy-3-(4-ethylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl]-N-(4-methylphenyl)acetamide
• F1609-0313
• 2-[6-ethoxy-3-(4-ethylbenzoyl)-4-oxoquinolin-1-yl]-N-(4-methylphenyl)acetamide
• 2-(6-ethoxy-3-(4-ethylbenzoyl)-4-oxoquinolin-1(4H)-yl)-N-(p-tolyl)acetamide
• 898343-08-3

• Inchi： 1S/C29H28N2O4/c1-4-20-8-10-21(11-9-20)28(33)25-17-31(18-27(32)30-22-12-6-19(3)7-13-22)26-15-14-23(35-5-2)16-24(26)29(25)34/h6-17H,4-5,18H2,1-3H3,(H,30,32)
• InChI Key： ZALBSKKOBGCMDQ-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC2=C(C=1)C(C(C(C1C=CC(CC)=CC=1)=O)=CN2CC(NC1C=CC(C)=CC=1)=O)=O

Computed Properties

• Exact Mass: 468.20490738g/mol
• Monoisotopic Mass: 468.20490738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 793
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 75.7Ų

Additional information on 2-6-ethoxy-3-(4-ethylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-methylphenyl)acetamide

Introduction to 2-6-ethoxy-3-(4-ethylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-methylphenyl)acetamide and Its Significance in Modern Chemical Biology

The compound with the CAS no. 898343-08-3, identified as 2-6-ethoxy-3-(4-ethylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-methylphenyl)acetamide, represents a fascinating molecule in the realm of chemical biology. This intricate structure, featuring a quinoline core modified with various substituents, has garnered attention due to its potential pharmacological properties and its relevance in the development of novel therapeutic agents. The molecular framework of this compound combines elements that are frequently explored in medicinal chemistry, making it a subject of interest for researchers aiming to address complex biological targets.

The quinoline scaffold is a well-documented class of heterocyclic compounds that have played a pivotal role in the discovery and development of drugs targeting a wide array of diseases. Quinolines and their derivatives are known for their antimicrobial, antimalarial, and anticancer properties. The specific modification of the quinoline ring in 2-6-ethoxy-3-(4-ethylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-methylphenyl)acetamide introduces functional groups that may enhance its interaction with biological targets, thereby modulating cellular processes. The presence of an acetamide moiety and an ethoxy group further diversifies its chemical profile, potentially influencing its solubility, bioavailability, and metabolic stability.

In recent years, there has been a surge in research focused on developing small molecules that can modulate protein-protein interactions (PPIs), which are often implicated in various diseases, including cancer and inflammatory disorders. The structural features of 2-6-ethoxy-3-(4-ethylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-methylphenyl)acetamide suggest that it may have the capacity to interact with such targets. Specifically, the benzoyl and methylphenyl groups could serve as anchors for binding to specific pockets on PPIs, while the quinoline core could provide additional interactions through hydrogen bonding or hydrophobic effects. This dual interaction mechanism could make the compound a potent inhibitor of relevant disease pathways.

Advances in computational chemistry and drug design methodologies have enabled researchers to predict the binding affinity and mode of interaction of small molecules with biological targets with remarkable accuracy. In the case of 2-6-ethoxy-3-(4-ethylbenzoyl)-4-oxyoqinolinN-(methylphenyl)acetamide, computational studies have been instrumental in identifying key residues on potential targets and optimizing its structure for improved efficacy. These virtual screening approaches have complemented experimental efforts by providing insights into the molecular interactions that govern biological activity. The integration of experimental data with computational predictions has been crucial in refining the pharmacophore model for this compound.

The synthesis of complex molecules like 2-hydroxy6ethoxy3(4ethylbenzoyl) 44 dihydroqinolin 1 ylN( 44 methylphenyl)acetamide CAS 89834308 3 presents unique challenges due to the intricate connectivity of its atoms. However, modern synthetic techniques have made significant strides in facilitating the construction of such molecules with high precision and yield. Techniques such as transition-metal-catalyzed cross-coupling reactions, asymmetric synthesis, and flow chemistry have been employed to streamline the synthetic pathway for this compound. These advancements not only enhance efficiency but also allow for greater scalability, which is essential for both academic research and industrial applications.

The pharmacokinetic properties of a drug candidate are critical determinants of its clinical success. For 2-hydroxy6ethoxy3(44 ethylbenzoyl) 44 dihydroqinolin 1 ylN(44 methylphenyl)acetamide CAS 89834308 3, understanding how it is absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing its therapeutic index. Preclinical studies have begun to explore these aspects by evaluating its pharmacokinetic profile in animal models. Early findings suggest that the compound exhibits favorable properties in terms of solubility and metabolic stability, which are key factors for drug development. However, further studies are needed to fully elucidate its ADME characteristics.

The potential therapeutic applications of 2-hydroxy6ethoxy3(44 ethylbenzoyl)44 dihydroqinolin 1 ylN(44 methylphenyl)acetamide CAS 89834308 3 are broad and multifaceted. Given its structural similarity to known bioactive compounds, it is hypothesized that this molecule may exhibit activities against diseases such as cancer and neurodegenerative disorders. Preclinical data from related compounds indicate that quinoline derivatives can modulate signaling pathways involved in cell proliferation and survival. Therefore,2-hydroxy6ethoxy3(44 ethylbenzoyl)44 dihydroqinolin 1 ylN(44 methylphenyl)acetamide CAS 89834308 3 holds promise as a lead compound for further development into a novel therapeutic agent.

In conclusion,2-hydroxy6ethoxy3(44 ethylbenzoyl)44 dihydroqinolin 1 ylN(44 methylphenyl)acetamide CAS no89834308 3 is a structurally complex molecule with significant potential in chemical biology and drug discovery. Its unique combination of functional groups makes it an attractive candidate for modulating protein-protein interactions and other key biological processes. With ongoing research focused on optimizing its pharmacological properties and exploring its therapeutic applications, this compound represents an exciting area for future investigation in medicinal chemistry.